Cas no 73287-23-7 (1,2-Dimethoxy-1,1,2,2-tetrafluoroethane)

• Product Name: 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane
• CAS No: 73287-23-7
• MF: C₄H₆F₄O₂
• MW: 162.082855701447
• CID: 542725
• PubChem ID: 11344170
• Update Time: 2025-05-24

1,2-Dimethoxy-1,1,2,2-tetrafluoroethane Chemical and Physical Properties

Names and Identifiers

• Ethane, 1,1,2,2-tetrafluoro-1,2-dimethoxy-
• 1,1,2,2-tetrafluoro-1,2-dimethoxyethane
• 1,2-dimethoxytetrafluoroethane
• HG'-01
• 73287-23-7
• DTXSID70462919
• 1,2-dimethoxy-1,1,2,2-tetrafluoroethane
• YUVROHVXUDSJJU-UHFFFAOYSA-N
• SCHEMBL4578155
• 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane

• Inchi： 1S/C4H6F4O2/c1-9-3(5,6)4(7,8)10-2/h1-2H3
• InChI Key： YUVROHVXUDSJJU-UHFFFAOYSA-N
• SMILES： FC(C(OC)(F)F)(OC)F

Computed Properties

• Exact Mass: 162.03039208g/mol
• Monoisotopic Mass: 162.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane

Introduction to 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane (CAS No. 73287-23-7)

1,2-Dimethoxy-1,1,2,2-tetrafluoroethane is a fluorinated ether compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 73287-23-7, represents a fascinating intersection of fluorine chemistry and organic synthesis, offering potential applications in various industrial and scientific domains.

The molecular structure of 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane consists of a fluorinated ethane backbone with two methoxy groups attached at the 1 and 2 positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for studying intermolecular interactions and developing novel materials. The presence of fluorine atoms enhances the compound's stability and reactivity under certain conditions, which is particularly useful in synthetic chemistry and material science.

In recent years, 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane has been explored for its potential applications in pharmaceutical research. Its fluorinated ether core can serve as a versatile scaffold for designing bioactive molecules. For instance, researchers have investigated its utility as a precursor in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. The methoxy groups provide additional functional handles that can be modified through various chemical reactions, enabling the creation of complex molecular architectures.

One of the most intriguing aspects of 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane is its role in facilitating asymmetric synthesis. Fluorinated compounds often exhibit enhanced reactivity in chiral transformations due to the strong electronic effects of fluorine atoms. This property has been leveraged in the development of catalytic systems that promote enantioselective reactions. Such advancements are crucial for producing enantiomerically pure pharmaceuticals, which are essential for achieving optimal therapeutic outcomes.

The compound's unique characteristics also make it a promising candidate for applications in green chemistry initiatives. Fluorinated ethers like 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane can serve as environmentally friendly solvents or reagents in organic synthesis. Their stability under various reaction conditions reduces the need for harsher alternatives while maintaining high yields and selectivity. This aligns with the growing emphasis on sustainable practices in chemical manufacturing and research.

Recent studies have highlighted the potential of 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane in polymer science. Its incorporation into polymer matrices can impart novel properties such as improved thermal stability and chemical resistance. These attributes are particularly valuable in high-performance materials used in aerospace and electronics industries. The ability to fine-tune these properties through molecular design opens up new avenues for developing advanced materials with tailored functionalities.

Moreover, 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane has been examined for its potential role in energy storage technologies. Fluorinated compounds are increasingly being explored as components in next-generation batteries due to their high energy density and stability. The unique electronic properties of this compound could contribute to enhancing the efficiency and longevity of energy storage systems.

The synthesis of 1,2-Dimethoxy-1,1,2,2-tetrafluoroethane involves multi-step organic reactions that require careful optimization to achieve high purity and yield. Advanced synthetic methodologies have been developed to streamline this process while minimizing waste generation. These efforts are consistent with global trends toward more efficient and sustainable chemical production methods.

In conclusion, 1 , 2 - Dimethoxy - 1 , 1 , 2 , 2 - tetrafluoroethane ( CAS No . 73287 - 23 - 7 ) stands out as a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers exploring new synthetic pathways , pharmaceutical applications , green chemistry solutions , advanced materials , and energy storage technologies . As our understanding of its properties continues to evolve , so too will its role in driving innovation within these fields .